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Compound of Interest

Compound Name: Spiro[2.4]heptane-4-carboxamide

Cat. No.: B13260471

Get Quote

Executive Summary
Spiro[2.4]heptane-4-carboxamide (CAS: 2060059-15-4) is a rigid, spirocyclic building block

increasingly utilized in modern drug discovery to enhance the physicochemical profile of lead

compounds.[1] As a high-Fsp³ scaffold, it offers a distinct three-dimensional geometry that

contrasts with traditional flat aromatic systems.[1][2] This structural rigidity serves two primary

functions: it restricts conformational entropy to improve receptor binding affinity and

metabolically blocks labile sites, thereby extending half-life.[1]

This guide provides a comprehensive technical analysis of the compound, including its

physicochemical properties, synthetic methodologies, and strategic application in structure-

activity relationship (SAR) campaigns.[1]

Core Identity & Physicochemical Profile[1]
The spiro[2.4]heptane core consists of a cyclopropane ring fused to a cyclopentane ring at a

single quaternary carbon.[1] The carboxamide functional group at position 4 introduces a polar

hydrogen-bonding motif, making this molecule a versatile bioisostere for substituted cyclopentyl

or proline-derived amides.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13260471#bc-rfq
https://www.benchchem.com/product/b13260471/docs?utm_src=pdf-body#physicochemical-profiling-application-guide-spiro-2-4-heptane-4-carboxamide-1
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://fileserver-az.core.ac.uk/download/pdf/82226734.pdf
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identity Data
Parameter Detail

Chemical Name Spiro[2.4]heptane-4-carboxamide

CAS Registry Number 2060059-15-4

Molecular Formula C₈H₁₃NO

Molecular Weight 139.19 g/mol

SMILES O=C(N)C1CCCC2(C1)CC2

Physical State Solid (White to off-white powder)

Physicochemical Properties (Experimental & Calculated)
The following data aggregates calculated values (cLogP, TPSA) validated against standard

amide trends.
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Property Value Context & Implication

cLogP 1.05 ± 0.2

Lipophilicity: Moderate. Ideal

for CNS penetration and oral

bioavailability (Lipinski

compliant).[1]

TPSA 43.09 Å²

Polar Surface Area: Derived

solely from the amide group.

Well below the 140 Å² limit for

cell permeability.[1]

H-Bond Donors 1 (–NH₂)

Interaction: Critical for

backbone hydrogen bonding in

protein active sites.[1]

H-Bond Acceptors 1 (C=O)
Interaction: Carbonyl oxygen

serves as a strong acceptor.[1]

Rotatable Bonds 1

Rigidity: The only rotatable

bond is the amide-ring

connection, minimizing

entropic penalty upon binding.

[1]

Fsp³ Fraction 0.875

3D Character: 7 of 8 carbons

are sp³ hybridized, enhancing

solubility and "escape from

flatland."[1]

Solubility High (DMSO, MeOH)

Moderate aqueous solubility;

significantly improved by the

polar amide group compared

to the parent hydrocarbon.[1]

Structural Analysis: The "Spiro Effect"[2]
The spiro[2.4]heptane scaffold introduces a unique vector orientation.[1] Unlike fused bicyclic

systems (e.g., bicyclo[3.1.0]hexane) which force substituents into a specific plane, the spiro

linkage creates a perpendicular relationship between the two rings.[1]
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Conformational Restriction
The quaternary spiro-carbon locks the relative orientation of the cyclopropane and

cyclopentane rings.[1]

Metabolic Stability: The cyclopropane ring sterically shields the adjacent carbons on the

cyclopentane ring, potentially reducing oxidative metabolism by Cytochrome P450 enzymes

at the

-position.[1]

Vector Positioning: The C4-carboxamide vector projects out of the cyclopentane plane,

allowing the amide to engage target residues without the steric clash often seen in ortho-

substituted aromatics.[1]

Diagram: Physicochemical Logic Flow
The following diagram illustrates how the structural features of the scaffold translate into

tangible drug-like properties.

Spiro[2.4]heptane Core

Quaternary Carbon
(Spiro Center)

High Fsp3
(Saturation)

Conformational
Restriction

Increased
Solubility

Improved
Metabolic Stability

 Steric Shielding

Enhanced
Target Selectivity Defined Vectors

 Lower Lipophilicity

Click to download full resolution via product page

Figure 1: Mechanistic link between the spiro scaffold structure and pharmacological outcomes.

[1]

Synthetic Methodology
While the amide is available commercially, in-house synthesis is often required for derivative

generation or scale-up.[1] The following protocols prioritize yield and purity.
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Protocol A: Amide Coupling from Carboxylic Acid
(Standard)
This is the primary route for converting the precursor Spiro[2.4]heptane-4-carboxylic acid (CAS:

1497476-15-9) to the carboxamide.[1]

Reagents:

Substrate: Spiro[2.4]heptane-4-carboxylic acid (1.0 eq)[1]

Coupling Agent: HATU (1.2 eq) or T3P (50% in EtOAc, 1.5 eq)[1]

Base: DIPEA (3.0 eq)[1]

Amine Source: Ammonium Chloride (NH₄Cl) (2.0 eq) or Ammonia in Methanol (7N)[1]

Solvent: DMF or DCM

Step-by-Step Procedure:

Activation: Dissolve the carboxylic acid (1.0 eq) in dry DMF (0.1 M concentration) under N₂

atmosphere.

Base Addition: Add DIPEA (3.0 eq) and stir for 5 minutes.

Coupling: Add HATU (1.2 eq). Stir for 10 minutes to form the activated ester.

Amidation: Add solid NH₄Cl (2.0 eq). Note: If using NH₄Cl, ensure fine particle size for

solubility.[1] Alternatively, add 7N NH₃ in MeOH dropwise.[1]

Reaction: Stir at Room Temperature (RT) for 4–16 hours. Monitor by LC-MS (Target mass:

139.19 [M+H]⁺).[1]

Work-up: Dilute with EtOAc. Wash effectively with saturated NaHCO₃ (2x), Water (1x), and

Brine (1x) to remove DMF and HATU byproducts.[1]

Drying: Dry organic layer over MgSO₄, filter, and concentrate in vacuo.
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Purification: If necessary, purify via flash column chromatography (SiO₂, 0–10% MeOH in

DCM).

Protocol B: Core Scaffold Synthesis (Deep Dive)
For researchers needing to synthesize the core from scratch, the route typically involves the

alkylation of cyclopentadiene or cyclopentanone derivatives.[1]
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Alkylation
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Spiro[2.4]heptan-4-one

TosMIC Reaction
(Van Leusen)
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Figure 2: Synthetic pathway from commodity chemicals to the target amide.

Key Mechanistic Insight: The formation of the spiro-ketone (Inter1) is the critical step.[1] Using

1,2-dibromoethane with a strong base (e.g., t-BuOK or NaH) effects the double alkylation at the

-carbon of cyclopentanone.[1]

Applications in Drug Discovery[1][2][3][4]
Bioisosterism
Spiro[2.4]heptane-4-carboxamide serves as a rigid bioisostere for:

Cyclopentanecarboxamide: Adds bulk and restricts conformation.[1]

Prolinamide: Mimics the turn geometry without the basic nitrogen, useful when H-bond donor

capability is needed without the positive charge.[1]

Ortho-substituted Benzamides: Provides a saturated, metabolic "hard" alternative to aromatic

rings, reducing the risk of aniline metabolite formation.[1]

Case Study Context: Antiviral & Metabolic Targets
Research into HCV (Hepatitis C) and metabolic targets (e.g., 11

-HSD1 inhibitors) has frequently utilized spiro-scaffolds to fill hydrophobic pockets while
maintaining high water solubility.[1] The spiro[2.4]heptane unit specifically is small enough to fit
into tight pockets where larger spiro[3.3] or spiro[4.4] systems might clash.[1]

Stability and Handling
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The amide bond is

generally stable, but the cyclopropane ring can be sensitive to strong acids (ring opening).[1]

Solubility for Assays: Prepare stock solutions in DMSO (up to 100 mM). For aqueous assays,

dilute into buffer; ensure <1% DMSO final concentration to prevent precipitation.[1]

Safety: Treat as a potential irritant.[1][3] Standard PPE (gloves, goggles, lab coat) is

required.[1] No specific high-toxicity alerts are associated with this scaffold, but full toxicology

has not been published.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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